![molecular formula C21H26N2O5 B2982298 Ethyl 2-[2-[2-(cyclohexylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate CAS No. 868224-21-9](/img/structure/B2982298.png)
Ethyl 2-[2-[2-(cyclohexylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Ethyl 2-(cyclohexylamino)-2-oxoacetate” is a chemical compound with the molecular formula C10H17NO3 . It has a molecular weight of 199.24700 .
Synthesis Analysis
The synthesis of “ethyl 2-(cyclohexylamino)-2-oxoacetate” involves the use of cyclohexylamine and ethoxalyl chloride . The reaction yields approximately 82% of the product .Molecular Structure Analysis
The molecular structure of “ethyl 2-(cyclohexylamino)-2-oxoacetate” consists of 10 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms .Physical and Chemical Properties Analysis
The physical and chemical properties of “ethyl 2-(cyclohexylamino)-2-oxoacetate” are not fully known. The compound has a molecular weight of 199.24700 and a molecular formula of C10H17NO3 . The storage condition is at 2-8°C .Scientific Research Applications
Crystal Structure and Computational Studies
The crystal structure of a related compound, showcasing the structural arrangement and potential interactions within the crystal lattice, provides insight into the molecular conformation and stabilization mechanisms, such as weak hydrogen bonds and π–π interactions (Filali Baba et al., 2019).
Synthetic Approaches and Characterization
Various synthetic methodologies have been developed to create derivatives of quinoline and isoquinoline compounds, demonstrating their versatility in chemical synthesis. These methods include the S-arylation technique and manganese(III)-mediated oxidative cyclization, which are crucial for generating pharmacologically relevant structures (Riadi et al., 2021), (Tsubusaki & Nishino, 2009).
Biological Activity and Molecular Docking
The cytotoxic activity against various cancer cell lines has been investigated for compounds synthesized from ethyl 2-[2-[2-(cyclohexylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate derivatives. These compounds have shown promising results as potential anti-cancer agents, further supported by molecular docking studies that highlight their interaction with biological targets (Nguyen et al., 2019).
Antimicrobial Applications
Derivatives synthesized from the compound have been evaluated for their antimicrobial properties, providing insights into their potential use as antimicrobial agents. This evaluation includes a broad spectrum of bacterial and fungal strains, indicating the versatility of these compounds in combating different types of microbial infections (Desai, Shihora, & Moradia, 2007).
Properties
IUPAC Name |
ethyl 2-[2-[2-(cyclohexylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O5/c1-2-27-20(25)14-28-18-10-6-9-17-16(18)11-12-23(21(17)26)13-19(24)22-15-7-4-3-5-8-15/h6,9-12,15H,2-5,7-8,13-14H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDEPCIODIWTCGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.